N-(4-(2-(4-(2-chlorophenyl)piperazin-1-yl)-2-oxoethyl)thiazol-2-yl)benzo[d][1,3]dioxole-5-carboxamide

• IUPAC Name: N-[4-[2-[4-(2-chlorophenyl)piperazin-1-yl]-2-oxoethyl]-1,3-thiazol-2-yl]-1,3-benzodioxole-5-carboxamide
• InChI: InChI=1S/C23H21ClN4O4S/c24-17-3-1-2-4-18(17)27-7-9-28(10-8-27)21(29)12-16-13-33-23(25-16)26-22(30)15-5-6-19-20(11-15)32-14-31-19/h1-6,11,13H,7-10,12,14H2,(H,25,26,30)
• InChI Key: BUJSVMNUDYIKFP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2Cl)C(=O)CC3=CSC(=N3)NC(=O)C4=CC5=C(C=C4)OCO5
• Molecular Formula: C23H21ClN4O4S
• Molecular Weight: 485.0 g/mol

Description

The compound is a major metabolite of hydroxyzine that exhibits high specific affinity for histamine H1 receptor. It is used for the management of allergies, hay fever, angioedema, and urticaria.

Synthesis Analysis

The compound was synthesized by N-alkylation of 4-(4-chlorophenyl)piperazine with ethyl 2-bromo-2-methylpropanoate. Its IR, 1H NMR, 13C NMR and Mass spectroscopic data are reported.

Molecular Structure Analysis

The molecular structure of the compound can be analyzed using its empirical formula and spectroscopic data. The empirical formula is C20H24ClN3O2. The compound’s IR, 1H NMR, 13C NMR and Mass spectroscopic data are reported.

Chemical Reactions Analysis

The compound was synthesized by N-alkylation of 4-(4-chlorophenyl)piperazine with ethyl 2-bromo-2-methylpropanoate. The reaction was completed as indicated by TLC, and the mixture was allowed to warm up to room temperature and evaporated to dryness under reduced pressure.

Physical And Chemical Properties Analysis

The compound is a solid with a molecular weight of 373.88. It is soluble in DMSO (22 mg/mL) but insoluble in water.

Mechanism of Action

The compound exhibits high specific affinity for histamine H1 receptor. This suggests that it may act by binding to these receptors, although the exact mechanism of action is not specified.